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Compound of Interest

Compound Name: (R)-Xyl-SDP

CAS No.: 528521-89-3; 917377-75-4

Cat. No.: B2456012

Get Quote

Advanced Chiral Ligand for High-Efficiency
Asymmetric Hydrogenation
Executive Summary
(R)-Xyl-SDP (CAS: 917377-75-4) is a premier chiral spiro diphosphine ligand characterized by

its rigid 1,1'-spirobiindane backbone and sterically demanding 3,5-dimethylphenyl (xylyl)

substituents.[1][2] Developed primarily by the Zhou group at Nankai University, this ligand

represents a significant evolution in ligand design, overcoming the flexibility issues inherent in

atropisomeric ligands like BINAP.

This guide details the physicochemical properties, mechanistic advantages, and a validated

protocol for the asymmetric hydrogenation of aromatic ketones—the "gold standard" application

for this ligand class.

Chemical Profile & Structural Logic[3]
The core advantage of (R)-Xyl-SDP lies in the synergy between its spiro-rigidity and xylyl-steric

bulk. Unlike binaphthyl-based ligands (e.g., BINAP), which rely on atropisomerism (hindered
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rotation), the spirobiindane backbone of SDP is chemically fused, eliminating the possibility of

racemization under high-temperature conditions.

Physicochemical Data Table
Property Specification

Common Name (R)-Xyl-SDP

IUPAC Name
(R)-(+)-7,7'-Bis[di(3,5-

dimethylphenyl)phosphino]-1,1'-spirobiindane

CAS Number 917377-75-4

Formula C₄₉H₅₀P₂

Molecular Weight 700.87 g/mol

Appearance White to off-white solid

Solubility
Soluble in CHCl₃, CH₂Cl₂, THF, Toluene;

Insoluble in Hexanes, Water

Optical Rotation (c = 0.5, CHCl₃)

Air Sensitivity High (Oxidation prone in solution)

Structural Visualization
The following diagram illustrates the ligand's architecture, highlighting the "Deep Chiral Pocket"

created by the xylyl groups, which is critical for substrate orientation.
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Figure 1: Structural logic of (R)-Xyl-SDP showing the flow from backbone rigidity to the creation

of a selective chiral environment.

Mechanism of Action: Ru-Catalyzed Hydrogenation[7]
When complexed with Ruthenium (e.g., in combination with a diamine like DPEN), (R)-Xyl-SDP
operates via a metal-ligand bifunctional mechanism. The "Xyl" groups serve a dual purpose:

Steric Wall: They prevent the substrate from approaching the metal center in the "wrong"

orientation.

Electronic Activation: The electron-rich nature of the xylyl rings increases the electron density

on the phosphorus, stabilizing the active metal hydride species.

Catalytic Cycle Diagram
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Figure 2: Simplified catalytic cycle for ketone hydrogenation. The steric bulk of Xyl-SDP

dictates the geometry of the Transition State (TS).

Validated Experimental Protocol
Application: Asymmetric Hydrogenation of Acetophenone (Model Substrate) Target: (R)-1-

Phenylethanol Expected Outcome: >95% Yield, >98% ee

4.1 Reagents & Equipment
Ligand: (R)-Xyl-SDP (11 mg, 0.015 mmol)

Metal Precursor: [RuCl₂(p-cymene)]₂ (4.6 mg, 0.0075 mmol)

Diamine Co-ligand: (R,R)-DPEN (1,2-diphenylethylenediamine) (3.2 mg, 0.015 mmol)

Substrate: Acetophenone (1.20 g, 10 mmol)

Base: t-BuOK (1.0 M in t-BuOH, 0.1 mL)

Solvent: Anhydrous 2-Propanol (IPA), degassed.

Apparatus: High-pressure stainless steel autoclave (Parr reactor).

4.2 Step-by-Step Workflow
Step 1: Catalyst Pre-formation (In-situ)
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Why: Pre-forming the complex ensures correct stoichiometry and prevents ligand oxidation

before metal coordination.

In a glovebox (Ar atmosphere), charge a dry Schlenk tube with [RuCl₂(p-cymene)]₂, (R)-Xyl-
SDP, and (R,R)-DPEN.

Add 2 mL of anhydrous IPA.

Stir at 80°C for 1 hour. The solution should turn from orange-red to a clear yellow-orange,

indicating the formation of the RuCl2(Xyl-SDP)(DPEN) complex. Cool to room temperature.

Step 2: Reaction Assembly

Add the substrate (Acetophenone) to the catalyst solution.

Add the base (t-BuOK solution). Note: The base is essential to generate the active Ru-H

species by eliminating HCl.

Transfer the mixture via cannula into the autoclave (pre-purged with Argon).

Step 3: Hydrogenation

Purge the autoclave with Hydrogen gas (H₂) three times (pressurize to 10 atm, then vent).

Pressurize to 10-30 atm (approx. 150-450 psi).

Stir vigorously at 25-30°C for 2-4 hours.

Monitoring: Check H₂ uptake. Reaction is complete when pressure stabilizes.

Step 4: Workup & Analysis

Vent H₂ carefully in a fume hood.

Concentrate the solvent under reduced pressure.[3]

Pass the residue through a short silica plug (eluent: Et₂O) to remove the metal catalyst.

Analysis: Determine ee% via Chiral HPLC (e.g., Chiralcel OD-H column, Hexane/IPA 95:5).
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Figure 3: Operational workflow for the asymmetric hydrogenation of ketones using (R)-Xyl-
SDP.

Handling & Safety Protocols
Oxidation Sensitivity: Like all electron-rich phosphines, (R)-Xyl-SDP is prone to oxidation to

the phosphine oxide (SDP(O)), which is catalytically inactive for this specific mechanism.
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Protocol: Always store in a glovebox or under inert gas (Ar/N₂). Solutions should be

degassed via freeze-pump-thaw cycles.

Toxicity: Classified as Acute Tox. 4 (Oral).[4][5] Avoid inhalation of dust.

PPE:[4][5] Wear nitrile gloves, safety goggles, and use a fume hood for all manipulations

outside a glovebox.

Storage: Keep at -20°C for long-term stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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